Cas no 138715-73-8 ((2S)-2-(2-nitrophenyl)oxirane)

• Product Name: (2S)-2-(2-nitrophenyl)oxirane
• CAS No: 138715-73-8
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 1254936
• PubChem ID: 12987120
• Update Time: 2025-07-24

(2S)-2-(2-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (2-nitrophenyl)-, (2S)-
• (2S)-2-(2-nitrophenyl)oxirane
• AKOS021450369
• EN300-1869037
• 138715-73-8

• Inchi： 1S/C8H7NO3/c10-9(11)7-4-2-1-3-6(7)8-5-12-8/h1-4,8H,5H2/t8-/m1/s1
• InChI Key： KYHJWLAPKITUMU-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 55.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2S)-2-(2-nitrophenyl)oxirane

Recent Advances in the Study of (2S)-2-(2-nitrophenyl)oxirane (CAS: 138715-73-8) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-(2-nitrophenyl)oxirane (CAS: 138715-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by a nitro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of enzyme inhibitors, prodrugs, and targeted therapeutics, highlighting its importance in modern drug discovery.

One of the key areas of investigation involves the use of (2S)-2-(2-nitrophenyl)oxirane as a precursor in the synthesis of chiral building blocks for pharmaceuticals. Researchers have demonstrated its utility in asymmetric synthesis, particularly in the formation of β-amino alcohols, which are critical components of many drugs. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for the enantioselective ring-opening of this epoxide, yielding high-purity intermediates for anticancer agents. The study reported a 92% enantiomeric excess, underscoring the compound's potential in precision medicine.

In addition to its synthetic applications, (2S)-2-(2-nitrophenyl)oxirane has been investigated for its direct biological activity. Recent in vitro studies have shown that this compound exhibits selective inhibition against certain cytochrome P450 enzymes, particularly CYP2C9 and CYP2C19. These findings, published in Biochemical Pharmacology, suggest its potential as a lead compound for developing novel enzyme inhibitors to modulate drug metabolism. The study utilized molecular docking simulations to elucidate the binding interactions, revealing a unique binding mode facilitated by the nitro group's electron-withdrawing properties.

The stability and reactivity of (2S)-2-(2-nitrophenyl)oxirane under various physiological conditions have also been a focus of recent research. A 2024 paper in Molecular Pharmaceutics examined its hydrolysis kinetics in simulated biological fluids, providing crucial data for prodrug design. The researchers found that the compound's half-life could be strategically modified by structural adjustments, offering opportunities for controlled drug release applications. This work has important implications for the development of targeted delivery systems, particularly in oncology.

Emerging safety and toxicology studies have contributed to the compound's profile. Recent preclinical investigations reported in Toxicology and Applied Pharmacology have evaluated the acute and subchronic toxicity of (2S)-2-(2-nitrophenyl)oxirane in animal models. While the compound showed dose-dependent hepatotoxicity at high concentrations, its safety profile at therapeutic doses appears promising. These findings are informing the design of future clinical trials and the development of safer derivatives.

Looking forward, the unique properties of (2S)-2-(2-nitrophenyl)oxirane continue to inspire innovative research directions. Current investigations are exploring its potential in photopharmacology, where its nitro group could serve as a photoswitchable moiety. Additionally, its application in PROTAC (proteolysis targeting chimera) technology is being examined, with preliminary results showing promise in targeted protein degradation. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.